Benzyl hydroxy(isopropyl)carbamate (CAS 87905-97-3): A Comprehensive Technical Guide on N-Cbz-Alaninol in Asymmetric Synthesis and Drug Development
Benzyl hydroxy(isopropyl)carbamate (CAS 87905-97-3): A Comprehensive Technical Guide on N-Cbz-Alaninol in Asymmetric Synthesis and Drug Development
Executive Summary
Benzyl hydroxy(isopropyl)carbamate—formally recognized as benzyl (1-hydroxypropan-2-yl)carbamate and commonly referred to as N-Z-alaninol or N-Cbz-alaninol —is a highly versatile chiral building block derived from the amino acid alanine. In modern pharmaceutical development and asymmetric synthesis, this compound serves as a critical structural linchpin. It is extensively utilized in the synthesis of chiral oxazoline ligands, peptidomimetics, and redox derivatives of active pharmaceutical ingredients (APIs) .
This whitepaper provides an in-depth mechanistic analysis of CAS 87905-97-3, detailing its physicochemical profile, the causality behind its use as a protected intermediate, and field-proven experimental workflows for its downstream applications.
Physicochemical Profiling & Structural Analysis
N-Z-alaninol features a primary hydroxyl group, a secondary chiral center, and a carbamate-protected primary amine. The presence of the Carboxybenzyl (Cbz or Z) group adds significant lipophilicity and steric bulk, while the chiral center (derived from either L- or D-alanine) dictates the stereochemical outcome of downstream reactions.
Table 1: Key Physicochemical Properties
| Property | Value / Description |
| Chemical Name | Benzyl (1-hydroxypropan-2-yl)carbamate |
| Common Synonyms | N-Z-alaninol, N-Cbz-alaninol, Benzyl hydroxy(isopropyl)carbamate |
| CAS Numbers | 87905-97-3 (Racemate/General) 66674-16-6 (L-isomer) 61425-27-2 (D-isomer) |
| Molecular Formula | C₁₁H₁₅NO₃ |
| Molecular Weight | 209.24 g/mol |
| Appearance | White to off-white crystalline powder |
| Melting Point | 81–84 °C (for enantiomerically pure forms) |
| Optical Activity | [α]²⁰/D −8.0° (L-isomer), +5.5° (D-isomer) (c = 2% in ethanol) |
Data supported by standard chemical repository profiles .
Mechanistic Role in Drug Synthesis (The "Why")
The Causality of the Cbz Protecting Group
In complex peptide synthesis and drug development, the choice of protecting group is never arbitrary. The Cbz group is strategically selected for N-Z-alaninol due to its orthogonal cleavage profile .
-
Unlike Boc (tert-butyloxycarbonyl): Which requires strongly acidic conditions (e.g., TFA, HCl) that can degrade acid-labile functionalities (like certain ethers or acetals).
-
Unlike Fmoc (Fluorenylmethyloxycarbonyl): Which requires basic conditions (e.g., piperidine) that might trigger unwanted base-catalyzed epimerization at adjacent chiral centers.
The Cbz group can be smoothly and quantitatively cleaved via catalytic hydrogenolysis (H₂, Pd/C) under completely neutral conditions. This makes N-Z-alaninol an ideal precursor when synthesizing complex peptidomimetics where orthogonal deprotection is a strict requirement.
Precursor to Chiral Ligands and Redox Derivatives
N-Z-alaninol is frequently utilized to synthesize redox derivatives of known APIs . Furthermore, the adjacent amine and hydroxyl groups make it a privileged precursor for chiral oxazolines (e.g., BOX and PHOX ligands). These ligands are ubiquitous in asymmetric transition-metal catalysis, where the methyl group of the alaninol backbone provides the necessary steric hindrance to induce high enantioselectivity.
Experimental Workflows & Protocols (Self-Validating Systems)
To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific causality for each experimental choice.
Protocol 1: Swern Oxidation to N-Z-Alaninal
Objective: Convert the primary alcohol of N-Z-alaninol to a chiral aldehyde (N-Z-alaninal) without racemizing the sensitive α-chiral center. Causality: Swern oxidation is chosen over harsher oxidants (like Jones reagent) to prevent over-oxidation to the carboxylic acid. The strict adherence to -78 °C is mandatory to suppress the Pummerer rearrangement side-reaction and to lock the conformational mobility that could lead to enolization and subsequent racemization.
Step-by-Step Methodology:
-
Preparation: Dissolve oxalyl chloride (1.2 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath.
-
Activation: Add anhydrous DMSO (2.4 eq) dropwise. Causality: This forms the active alkoxysulfonium intermediate. Stir for 15 minutes.
-
Substrate Addition: Dissolve N-Z-alaninol (1.0 eq) in DCM and add dropwise to the activated complex. Stir for 30 minutes at -78 °C.
-
Base Addition: Add triethylamine (Et₃N, 5.0 eq) dropwise. Causality: The base deprotonates the intermediate to yield the aldehyde and dimethyl sulfide.
-
Quenching & Workup: Allow the reaction to warm to room temperature over 1 hour. Quench with saturated aqueous NH₄Cl, extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.
Figure 1: Step-by-step Swern oxidation workflow of N-Z-alaninol to N-Z-alaninal.
Protocol 2: Synthesis of Chiral Oxazoline Scaffolds
Objective: Construct a chiral oxazoline ring from N-Z-alaninol for ligand synthesis. Causality: Direct cyclization of the Cbz-protected amine is energetically unfavorable. The validated workflow requires deprotection, N-acylation with the desired structural R-group, and a subsequent dehydrative cyclization using thionyl chloride (SOCl₂). SOCl₂ converts the hydroxyl into a superior leaving group (chloride), enabling base-promoted intramolecular displacement by the amide oxygen.
Step-by-Step Methodology:
-
Deprotection: Dissolve N-Z-alaninol in methanol. Add 10% Pd/C (0.1 eq) and stir under an H₂ atmosphere (1 atm) for 4 hours. Filter through Celite to yield free alaninol.
-
Acylation: Dissolve the free alaninol in DCM. Add Et₃N (2.0 eq) and the desired acyl chloride (R-COCl, 1.1 eq) at 0 °C. Stir for 2 hours to form the amide intermediate.
-
Cyclization: Isolate the amide, dissolve in DCM, and add SOCl₂ (1.5 eq) at 0 °C. Stir for 1 hour, then add excess Et₃N to promote ring closure.
-
Isolation: Quench with water, extract with ethyl acetate, and purify via flash chromatography to yield the chiral oxazoline.
Figure 2: Synthetic pathway from N-Z-alaninol to chiral oxazoline ligands.
Analytical Validation & Quality Control
To ensure the trustworthiness of the synthesized intermediates, rigorous analytical validation must be integrated into the workflow:
-
Enantiomeric Excess (ee) Determination: Utilize Chiral High-Performance Liquid Chromatography (HPLC) equipped with a stationary phase such as a Chiralcel OD-H column. Isocratic elution (e.g., Hexane/Isopropanol 90:10) will clearly resolve any epimerized enantiomers.
-
Chemical Purity & Structural Integrity: ¹H NMR (in CDCl₃) is critical. For the N-Z-alaninal product, the aldehyde proton typically appears as a distinct singlet or doublet around δ 9.5–9.6 ppm. The preservation of the methyl doublet (δ ~1.1 ppm) without peak splitting or broadening confirms that diastereomeric/enantiomeric purity has been maintained during the oxidation or cyclization steps.
Conclusion
Benzyl hydroxy(isopropyl)carbamate (CAS 87905-97-3) is far more than a simple protected amino alcohol; it is a foundational chiral pool reagent. By leveraging the orthogonal stability of the Cbz group and the stereochemical fidelity of the alaninol backbone, researchers can reliably engineer complex drug derivatives, potent peptidomimetics, and highly selective chiral catalysts. Adherence to strict thermal controls and validated analytical workflows ensures that its stereochemical integrity is preserved throughout multi-step synthetic campaigns.
References
- World Intellectual Property Organization. "WO2012063085A2 - Drug derivatives." Google Patents.
-
National Center for Biotechnology Information. "PubChem Compound Summary for CID 24878671, N-Cbz-L-alaninol." PubChem. Available at:[Link]
